Cas no 4319-98-6 (trimethoxypyrimidine-5-carboxylic acid)

• Product Name: trimethoxypyrimidine-5-carboxylic acid
• CAS No: 4319-98-6
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• CID: 2950921
• PubChem ID: 84027081
• Update Time: 2025-10-29

trimethoxypyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-三甲氧基嘧啶-5-甲酸
• 2,4,6-Trimethoxypyrimidine-5-carboxylic acid
• SB59939
• 2,4,6-Trimethoxypyrimidine-5-carboxylicacid
• trimethoxypyrimidine-5-carboxylic acid
• CS-0452477
• 4319-98-6

• Inchi： 1S/C8H10N2O5/c1-13-5-4(7(11)12)6(14-2)10-8(9-5)15-3/h1-3H3,(H,11,12)
• InChI Key： JUCMPPTZDKQMAT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=C(N=C(N=1)OC)OC

Computed Properties

• Exact Mass: 214.05897142Da
• Monoisotopic Mass: 214.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.8

Additional information on trimethoxypyrimidine-5-carboxylic acid

Trimethoxypyrimidine-5-carboxylic Acid (CAS No. 4319-98-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, trimethoxypyrimidine-5-carboxylic acid (CAS No. 4319-98-6) stands out as a highly functionalized heterocyclic compound. Its unique structure, featuring a pyrimidine core substituted with three methoxy groups and a carboxylic acid moiety, makes it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The compound’s CAS number 4319-98-6 is often searched by researchers seeking reliable suppliers or spectroscopic data, highlighting its industrial relevance.

The growing interest in trimethoxypyrimidine derivatives is driven by their role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Recent publications have explored its utility in click chemistry and metal-catalyzed cross-coupling reactions, aligning with trends toward sustainable synthesis methods. Users frequently search for "trimethoxypyrimidine-5-carboxylic acid solubility" or "synthetic applications of CAS 4319-98-6," reflecting practical concerns in laboratory workflows.

From a structural perspective, the 5-carboxylic acid group enables facile derivatization into esters, amides, or acyl halides, while the trimethoxy substitution modulates electronic properties for π-stacking interactions—a hotspot in OLED material design. Analytical techniques like HPLC purity analysis and NMR spectral interpretation for this compound are commonly queried topics in scientific forums.

Environmental considerations also shape discussions around 4319-98-6. With green chemistry gaining traction, researchers investigate biodegradable alternatives to traditional solvents for its recrystallization. Searches for "eco-friendly purification of trimethoxypyrimidine carboxylates" underscore this shift. Regulatory compliance queries (e.g., REACH registration status) further demonstrate its commercial importance.

Innovative applications continue to emerge. For instance, the compound’s use in covalent organic frameworks (COFs) for gas storage leverages its rigid geometry. Patent analyses reveal growing IP activity around pyrimidine-based electronic materials, correlating with rising searches for "CAS 4319-98-6 patents." Such data-driven insights position this molecule at the intersection of academia and industry.

In summary, trimethoxypyrimidine-5-carboxylic acid exemplifies how targeted molecular design addresses contemporary challenges—from medicinal chemistry to advanced materials. Its multifaceted utility ensures sustained relevance in peer-reviewed literature and industrial R&D pipelines alike.